5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-3-amine

• IUPAC Name: 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-3-amine
• InChI: InChI=1S/C8H13N3/c9-7-6-10-8-4-2-1-3-5-11(7)8/h6H,1-5,9H2
• InChI Key: NIXOJBVQTSZOTA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC=C(N2CC1)N
• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol

Description

“5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-3-amine” is a chemical compound with the molecular weight of 187.67. It is also known by its IUPAC name, "6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-3-amine hydrochloride".

Molecular Structure Analysis

The InChI code for “5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-3-amine” is "1S/C8H13N3.ClH/c9-7-6-10-8-4-2-1-3-5-11(7)8;/h6H,1-5,9H2;1H". This indicates that the molecule contains a cyclic structure with nitrogen atoms.

Physical And Chemical Properties Analysis

“5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-3-amine” is a powder at room temperature.

Scientific Research Applications

Synthesis and Biological Activity

• Antibacterial and Antifungal Activity : A series of new quaternary salts, including derivatives of 5H-imidazo[1,2-a]azepine, were synthesized and showed significant antibacterial and antifungal activities against various pathogens like Staphylococcus aureus, Escherichia coli, and others (Demchenko et al., 2021).

• Synthesis Techniques : Innovative synthesis methods have been developed for related compounds, such as imidazotriazolobenzodiazepines and 3,4,7-trisubstituted 4,5,8,9-tetrahydro-3H-imidazo[1,2-a][1,3,5]triazepin-2-amines, demonstrating the versatility and potential of these compounds in medicinal chemistry (Nguyen et al., 2013); (Hoesl et al., 2006).

• Chemical Properties and Transformations : Research on the synthesis of benzoazepine derivatives via Rh(iii)-catalyzed inert C(sp2)-H functionalization showcases the chemical properties and potential transformations of these compounds (Xu et al., 2019).

Application in Organic Synthesis and Drug Discovery

• Synthesis of Novel Compounds : The development of novel compounds like 9-aryl-5H-imidazo[2,1-d][1,2,5]triazepin-6(7H)-ones indicates the potential application of these chemicals in drug discovery, particularly for central nervous system diseases (Földesi et al., 2016).

• Synthetic Methods and Potential Applications : Various studies have focused on the synthesis of imidazo[1,2-a]azepines and related compounds using different methods, highlighting their potential applications in creating new chemical entities (Rahmati et al., 2014); (Shahrokhi & Zhao, 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.